3-O-glucosylchlormadinol acetate
3-O-glucosylchlormadinol acetate
Brand Name:
Vulcanchem
CAS No.:
113547-99-2
VCID:
VC0053495
InChI:
InChI=1S/C29H41ClO9/c1-14(32)29(39-15(2)33)10-7-19-17-12-21(30)20-11-16(5-8-27(20,3)18(17)6-9-28(19,29)4)37-26-25(36)24(35)23(34)22(13-31)38-26/h11-12,16-19,22-26,31,34-36H,5-10,13H2,1-4H3/t16-,17+,18-,19-,22+,23+,24-,25+,26+,27+,28-,29-/m0/s1
SMILES:
CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(CCC34C)OC5C(C(C(C(O5)CO)O)O)O)Cl)C)OC(=O)C
Molecular Formula:
C29H41ClO9
Molecular Weight:
569.1 g/mol
3-O-glucosylchlormadinol acetate
CAS No.: 113547-99-2
Main Products
VCID: VC0053495
Molecular Formula: C29H41ClO9
Molecular Weight: 569.1 g/mol
| CAS No. | 113547-99-2 |
|---|---|
| Product Name | 3-O-glucosylchlormadinol acetate |
| Molecular Formula | C29H41ClO9 |
| Molecular Weight | 569.1 g/mol |
| IUPAC Name | [(3S,8R,9S,10R,13S,14S,17R)-17-acetyl-6-chloro-10,13-dimethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,2,3,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C29H41ClO9/c1-14(32)29(39-15(2)33)10-7-19-17-12-21(30)20-11-16(5-8-27(20,3)18(17)6-9-28(19,29)4)37-26-25(36)24(35)23(34)22(13-31)38-26/h11-12,16-19,22-26,31,34-36H,5-10,13H2,1-4H3/t16-,17+,18-,19-,22+,23+,24-,25+,26+,27+,28-,29-/m0/s1 |
| Standard InChIKey | FYXRJCKQDXHCLY-NGBQXFLDSA-N |
| Isomeric SMILES | CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C=C(C4=C[C@H](CC[C@]34C)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)Cl)C)OC(=O)C |
| SMILES | CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(CCC34C)OC5C(C(C(C(O5)CO)O)O)O)Cl)C)OC(=O)C |
| Canonical SMILES | CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(CCC34C)OC5C(C(C(C(O5)CO)O)O)O)Cl)C)OC(=O)C |
| Synonyms | 3-GCMA 3-O-glucosylchlormadinol acetate |
| PubChem Compound | 195013 |
| Last Modified | Nov 11 2021 |
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